Cas no 1805980-54-4 (4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805980-54-4
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4879047
• Update Time: 2025-07-18

4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-2-5-1-6(4-15)14-7(3-13)8(5)9(11)12/h1,4,9H,2H2
• InChI Key： KHHVVQITQYIJOM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=O)N=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Additional information on 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde

Research Briefing on 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805980-54-4)

4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805980-54-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with its unique structural features, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutics, making it a focal point for researchers in medicinal chemistry.

The compound's structural attributes, including the chloromethyl and difluoromethyl groups, contribute to its reactivity and versatility in chemical transformations. These functional groups enable it to participate in a range of reactions, such as nucleophilic substitutions and cross-coupling reactions, which are essential for constructing complex molecular architectures. Recent publications have explored its utility in the synthesis of kinase inhibitors and other small-molecule drugs, underscoring its importance in drug development pipelines.

One of the key areas of research involving 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde is its role in the design of covalent inhibitors. Covalent inhibitors, which form irreversible or reversible bonds with their target proteins, have gained traction due to their potential for enhanced potency and selectivity. The chloromethyl group in this compound provides a handle for covalent modification of target proteins, making it a valuable scaffold for developing such inhibitors. Recent studies have demonstrated its efficacy in targeting cysteine residues in proteins, a strategy employed in the design of drugs for cancer and inflammatory diseases.

In addition to its applications in covalent inhibition, this compound has also been investigated for its potential in agrochemical research. The difluoromethyl group, known for its ability to modulate the physicochemical properties of molecules, has been leveraged to improve the bioavailability and stability of agrochemicals. Recent patents and publications have highlighted its use in the synthesis of herbicides and fungicides, showcasing its broad applicability beyond pharmaceuticals.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic processes, have addressed some of these challenges, enabling more efficient production of this compound. Researchers have also explored greener alternatives to traditional synthetic routes, aligning with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Looking ahead, the continued exploration of 4-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde is expected to yield new insights into its applications and mechanisms of action. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic and agrochemical solutions. As the field progresses, this compound is poised to remain a key player in the development of next-generation bioactive molecules.